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Compound of Interest

Compound Name: FmocNH-PEG4-t-butyl ester

L Get Quote

Cat. No.: B8236523

Essential Safety and Handling Guide for Fmoc-
NH-PEGA4-t-butyl ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Fmoc-
NH-PEG4-t-butyl ester (CAS No. 2148295-94-5). The following procedures are based on the
available safety data for this compound and general best practices for handling structurally
similar chemicals. A specific Safety Data Sheet (SDS) for this compound was not located,;
therefore, all personnel must handle this substance with care and adhere to the principle of "as
low as reasonably achievable" (ALARA) for exposure.

Chemical and Physical Properties

Property Value Source

CAS Number 2148295-94-5 Key Organics, MedKoo

Molecular Formula C30H41NOS8 Key Organics, MedKoo
Molecular Weight 543.66 g/mol Key Organics, MedKoo
Appearance Colorless to light yellow liquid MedChemExpress
Storage Conditions "20°C, sealed storage, away MedChemExpress

from moisture
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Hazard Identification and Personal Protective
Equipment (PPE)

Based on GHS classifications for this compound, the following hazards are identified.
Appropriate PPE is mandatory to mitigate these risks.

Recommended Personal
Hazard Statement Description Protective Equipment
(PPE)

Do not eat, drink, or smoke
_ when using this product. Wash
H302 Harmful if swallowed
hands thoroughly after

handling.

Wear protective gloves (nitrile
H315 Causes skin irritation or neoprene recommended).

Wear a lab coat.

) o Wear chemical safety goggles
H319 Causes serious eye irritation )
or a face shield.

Handle in a well-ventilated
H335 May cause respiratory irritation  area, preferably in a chemical

fume hood.

General PPE Requirements:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn when there is a risk of splashing.

o Skin Protection: A standard laboratory coat must be worn at all times. Chemically resistant
gloves (nitrile or neoprene) are required. Inspect gloves for any tears or punctures before
use and replace them immediately if contaminated. For larger quantities or when splashing is
likely, consider an impervious apron or coveralls.

» Respiratory Protection: All handling of this compound should be conducted in a certified
chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a
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NIOSH-approved respirator with an appropriate organic vapor cartridge may be necessary.

Operational Plan for Handling

A systematic approach to handling Fmoc-NH-PEG4-t-butyl ester is crucial for ensuring
laboratory safety.

1. Pre-Handling Preparations:

» Ensure all necessary PPE is available and in good condition.

 Verify that the chemical fume hood is functioning correctly.

o Have spill containment materials (e.g., absorbent pads, sand) readily accessible.
o Prepare all necessary equipment and reagents before handling the compound.
2. Handling the Compound:

o Work within the sash of the chemical fume hood.

o Use compatible labware (e.g., glass, stainless steel).

e Avoid creating aerosols.

« If the compound is in a solid form that creates dust, handle it with extra care to prevent
inhalation.

o Keep the container tightly closed when not in use.

3. Post-Handling Procedures:

e Wipe down the work area with an appropriate solvent and then with soap and water.
» Properly dispose of all contaminated materials (see Disposal Plan below).

» Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan

All waste containing Fmoc-NH-PEG4-t-butyl ester must be treated as chemical waste.

Solid Waste: Collect any contaminated solid waste (e.g., pipette tips, weighing paper, gloves)
in a designated, labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled
hazardous waste container. Do not pour down the drain.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste. Dispose of the rinsed container according to
your institution's guidelines for chemical waste.

o Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.

Experimental Workflow
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Workflow for Handling Fmoc-NH-PEG4-t-butyl ester
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Caption: Workflow for Handling Fmoc-NH-PEG4-t-butyl ester.
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 To cite this document: BenchChem. [Personal protective equipment for handling FmocNH-
PEG4-t-butyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236523#personal-protective-equipment-for-
handling-fmocnh-peg4-t-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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